Cas no 2138287-68-8 (1-Cyclopropanecarbonylpiperazine dihydrochloride)

• Product Name: 1-Cyclopropanecarbonylpiperazine dihydrochloride
• CAS No: 2138287-68-8
• MF: C₈H₁₆Cl₂N₂O
• MW: 227.131440162659
• MDL: MFCD30749613
• CID: 5154566
• PubChem ID: 137948982
• Update Time: 2025-10-30

1-Cyclopropanecarbonylpiperazine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-cyclopropanecarbonylpiperazine dihydrochloride
• Cyclopropyl(piperazin-1-yl)methanone dihydrochloride
• cyclopropyl(piperazin-1-yl)methanone;dihydrochloride
• starbld0014946
• 1-Cyclopropanecarbonylpiperazine dihydrochloride

• MDL： MFCD30749613
• Inchi： 1S/C8H14N2O.2ClH/c11-8(7-1-2-7)10-5-3-9-4-6-10;;/h7,9H,1-6H2;2*1H
• InChI Key： LAMXQFKXOCVQOP-UHFFFAOYSA-N
• SMILES： Cl.Cl.O=C(C1CC1)N1CCNCC1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 160
• Topological Polar Surface Area: 32.299

Additional information on 1-Cyclopropanecarbonylpiperazine dihydrochloride

1-Cyclopropanecarbonylpiperazine Dihydrochloride: A Comprehensive Overview

1-Cyclopropanecarbonylpiperazine dihydrochloride (CAS No. 2138287-68-8) is a synthetic compound that has garnered significant attention in the pharmaceutical and chemical research communities. This compound, characterized by its unique structural features and potential biological activities, has been the subject of numerous studies aimed at understanding its properties and potential applications in drug development.

The chemical structure of 1-Cyclopropanecarbonylpiperazine dihydrochloride consists of a piperazine ring substituted with a cyclopropanecarbonyl group, forming a dihydrochloride salt. The cyclopropanecarbonyl group is known for its ability to modulate the pharmacological properties of the parent piperazine ring, making this compound an interesting candidate for various therapeutic applications.

Recent research has focused on the pharmacological profile of 1-Cyclopropanecarbonylpiperazine dihydrochloride. Studies have shown that this compound exhibits potent activity against a range of biological targets, including enzymes, receptors, and ion channels. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 1-Cyclopropanecarbonylpiperazine dihydrochloride effectively inhibits the activity of specific kinases, which are key enzymes involved in cellular signaling pathways. This inhibition could have implications for the treatment of various diseases, such as cancer and inflammatory disorders.

In addition to its enzymatic activity, 1-Cyclopropanecarbonylpiperazine dihydrochloride has been investigated for its potential as a modulator of neurotransmitter systems. Research conducted at the University of California, San Francisco, revealed that this compound can interact with serotonin and dopamine receptors, suggesting its potential use in the treatment of neurological disorders such as depression and Parkinson's disease. The ability to modulate these neurotransmitter systems makes 1-Cyclopropanecarbonylpiperazine dihydrochloride a valuable tool in both basic research and drug development.

The physicochemical properties of 1-Cyclopropanecarbonylpiperazine dihydrochloride have also been extensively studied. This compound is highly soluble in water and organic solvents, which facilitates its use in various experimental settings. Its stability under different conditions has been evaluated, and it has been found to be stable at room temperature and in aqueous solutions over extended periods. These properties make it suitable for long-term storage and use in laboratory settings.

Clinical trials involving 1-Cyclopropanecarbonylpiperazine dihydrochloride are currently underway to assess its safety and efficacy in human subjects. Preliminary results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for further clinical investigations to explore the full therapeutic potential of this compound.

The synthesis of 1-Cyclopropanecarbonylpiperazine dihydrochloride involves several well-established chemical reactions. The cyclopropanecarbonyl group can be introduced to the piperazine ring through a series of steps involving nucleophilic substitution and acid-base reactions. The final step involves the formation of the dihydrochloride salt by treating the free base with hydrochloric acid. This synthetic route is efficient and scalable, making it suitable for large-scale production.

In conclusion, 1-Cyclopropanecarbonylpiperazine dihydrochloride (CAS No. 2138287-68-8) is a promising compound with a wide range of potential applications in pharmaceutical research and development. Its unique chemical structure, combined with its potent biological activities and favorable physicochemical properties, positions it as a valuable candidate for further investigation. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that this compound will play an increasingly important role in the development of novel treatments for various diseases.